Cas no 1803426-69-8 (2-Methoxybenzo[d]oxazole-6-acrylic acid)

• Product Name: 2-Methoxybenzo[d]oxazole-6-acrylic acid
• CAS No: 1803426-69-8
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• CID: 4816845
• Update Time: 2025-06-08

2-Methoxybenzo[d]oxazole-6-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxybenzo[d]oxazole-6-acrylic acid

• Inchi： 1S/C11H9NO4/c1-15-11-12-8-4-2-7(3-5-10(13)14)6-9(8)16-11/h2-6H,1H3,(H,13,14)/b5-3+
• InChI Key： QOSDWFJLJWAXMA-HWKANZROSA-N
• SMILES： O1C(=NC2C=CC(/C=C/C(=O)O)=CC1=2)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2
• Topological Polar Surface Area: 72.6

Additional information on 2-Methoxybenzo[d]oxazole-6-acrylic acid

2-Methoxybenzo[d]oxazole-6-acrylic Acid: A Comprehensive Overview

2-Methoxybenzo[d]oxazole-6-acrylic acid (CAS No. 1803426-69-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating neurological disorders and cancer. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 2-Methoxybenzo[d]oxazole-6-acrylic acid.

Chemical Structure and Properties: 2-Methoxybenzo[d]oxazole-6-acrylic acid is a heterocyclic compound with a molecular formula of C₁₁H₉NO₄. The molecule consists of a benzo[d]oxazole core with a methoxy substituent at the 2-position and an acrylic acid moiety at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the compound. For instance, the methoxy group enhances solubility and stability, while the acrylic acid moiety provides reactive sites for further chemical modifications. These properties make 2-Methoxybenzo[d]oxazole-6-acrylic acid an attractive candidate for drug design and development.

Synthesis Methods: The synthesis of 2-Methoxybenzo[d]oxazole-6-acrylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-methoxybenzaldehyde with urea to form the corresponding oxazolone intermediate, followed by a Knoevenagel condensation with acrylic acid. Another method involves the cyclization of 2-methoxybenzylamine with ethyl acrylate in the presence of a strong base. These synthetic routes are highly efficient and can be scaled up for industrial production. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Biological Activities: Extensive biological studies have demonstrated that 2-Methoxybenzo[d]oxazole-6-acrylic acid exhibits a wide range of pharmacological activities. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For example, it has been shown to inhibit monoamine oxidase (MAO), an enzyme responsible for breaking down neurotransmitters such as serotonin and dopamine. This inhibition can help alleviate symptoms associated with conditions like Parkinson's disease and depression. Additionally, 2-Methoxybenzo[d]oxazole-6-acrylic acid has shown promising anticancer activity by inducing apoptosis in cancer cells through the modulation of key signaling pathways.

Clinical Applications and Research Advancements: The potential therapeutic applications of 2-Methoxybenzo[d]oxazole-6-acrylic acid have been explored in various preclinical studies. In vitro and in vivo experiments have demonstrated its efficacy in reducing inflammation, oxidative stress, and neuronal damage. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Recent research has also focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce side effects. For instance, prodrug strategies have been employed to improve its oral absorption and stability.

Current Research Trends: The field of medicinal chemistry is constantly evolving, and ongoing research on 2-Methoxybenzo[d]oxazole-6-acrylic acid continues to uncover new insights into its mechanisms of action and potential therapeutic applications. One area of active investigation is the use of this compound as a lead structure for developing more potent and selective inhibitors for specific targets. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with enhanced pharmacological profiles. Additionally, interdisciplinary approaches combining chemistry, biology, and pharmacology are being utilized to gain a deeper understanding of the molecular mechanisms underlying its biological activities.

Conclusion: In summary, 2-Methoxybenzo[d]oxazole-6-acrylic acid (CAS No. 1803426-69-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research efforts are expected to further elucidate its therapeutic applications and optimize its use in clinical settings.